2,8-Dibromodibenzofuran
Overview
Description
2,8-Dibromodibenzofuran (DBDF) is a chemical compound with the molecular formula C12H6Br2O . It belongs to the family of Chlorinated dibenzofurans (CDFs), which are chemicals that contain one to eight chlorine atoms attached to the carbon atoms of the parent chemical, dibenzofuran . The CDF family contains 135 individual compounds (known as congeners) with varying harmful health and environmental effects .
Molecular Structure Analysis
The molecular structure of this compound consists of a dibenzofuran core with bromine atoms at the 2 and 8 positions . The molecular weight of this compound is 325.98 g/mol .
Chemical Reactions Analysis
Specific chemical reactions involving this compound are not detailed in the search results .
Physical and Chemical Properties Analysis
This compound has a molecular weight of 325.989 . Other physical and chemical properties such as density, melting point, boiling point, etc., are not provided in the search results .
Scientific Research Applications
1. Formation and Decomposition Products
The study of the thermal reactions of dibromophenol compounds, including 2,8-dibromodibenzofuran, has provided insights into the formation of polybrominated dioxins and furans under pyrolytic conditions. For example, the thermal reaction of 2,4-dibromophenol produced 2,7-dibromodibenzo-p-dioxin as the major compound, with other brominated dioxins and furans being generated through processes of debromination and bromination. This research contributes to understanding the formation and decomposition of these compounds at different temperatures, which is crucial for environmental risk assessment and pollution control (Na, Hong, & Kim, 2007).
2. Electrophosphorescence Applications
In the field of organic electronics, derivatives of dibenzofuran, such as those involving 2,8-substitution, have been used to create electron-transporting host materials. These materials have been particularly useful in the development of blue-green electrophosphorescent devices, with significant achievements in external quantum efficiency and luminance power efficiency. This demonstrates the potential of dibenzofuran derivatives in improving the performance of organic light-emitting diodes (Vecchi et al., 2006).
Mechanism of Action
Safety and Hazards
2,8-Dibromodibenzofuran is harmful if swallowed and causes serious eye irritation . It may cause long-lasting harmful effects to aquatic life . Safety measures include avoiding release to the environment, not eating, drinking, or smoking when using this product, washing hands and face thoroughly after handling, and wearing eye protection .
Future Directions
Biochemical Analysis
Biochemical Properties
It is known to mediate biochemical and toxic effects of halogenated aromatic hydrocarbons . It is likely to interact with various enzymes, proteins, and other biomolecules, but specific interactions have not been documented.
Cellular Effects
2,8-Dibromodibenzofuran is known to have effects on cell-cycle regulation It may influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism
Molecular Mechanism
The molecular mechanism of this compound involves binding to the aryl hydrocarbon receptor (AhR), which increases its ability to activate transcription in the XRE (xenobiotic response element) promoter region . This can lead to the activation of multiple phase I and II xenobiotic chemical metabolizing enzyme genes.
Properties
IUPAC Name |
2,8-dibromodibenzofuran | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H6Br2O/c13-7-1-3-11-9(5-7)10-6-8(14)2-4-12(10)15-11/h1-6H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFCZRCPQBWIXTR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Br)C3=C(O2)C=CC(=C3)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H6Br2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40142993 | |
Record name | Dibenzofuran, 2,8-dibromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40142993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
325.98 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
10016-52-1 | |
Record name | Dibenzofuran, 2,8-dibromo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0010016521 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Dibenzofuran, 2,8-dibromo- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40142993 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,8-Dibromodibenzofuran | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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